N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-3-methyl-1-benzofuran-2-carboxamide

• IUPAC Name: N-[[3-[(2,4-dichlorobenzoyl)amino]phenyl]carbamothioyl]-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H17Cl2N3O3S/c1-13-17-7-2-3-8-20(17)32-21(13)23(31)29-24(33)28-16-6-4-5-15(12-16)27-22(30)18-10-9-14(25)11-19(18)26/h2-12H,1H3,(H,27,30)(H2,28,29,31,33)
• InChI Key: RESOUGSXYJISNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=CC=CC=C12)C(=O)NC(=S)NC3=CC=CC(=C3)NC(=O)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C24H17Cl2N3O3S
• Molecular Weight: 498.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-3-methyl-1-benzofuran-2-carboxamide involves multiple steps, including cyclocondensation, condensation with thioglycolic acid in DMF, and reactions with cyanamides or primary amines. Such processes are detailed for related compounds, indicating a complex synthesis route that requires precision and understanding of organic chemistry (Saeed et al., 2010) (Idrees et al., 2019).

Molecular Structure Analysis

The molecular structure of compounds in this category is often elucidated through techniques such as X-ray diffraction, NMR, and mass spectrometry. These methods provide insights into the arrangement of atoms within the molecule and the spatial configuration, which is crucial for understanding the compound's reactivity and interactions (Saeed et al., 2010).

Chemical Reactions and Properties

The chemical behavior of such compounds is influenced by their functional groups and molecular structure. They can undergo various reactions, including cyclocondensation and reactions with amines, reflecting their reactive nature and potential for forming a diverse range of derivatives. These chemical properties are essential for the compound's applications in various fields, excluding drug use and dosage (Idrees et al., 2019).

Scientific Research Applications

Heterocyclic Synthesis and Biological Activity

Research into the synthesis of heterocyclic compounds with thiophene carboxamide structures has shown potential in developing new antibiotics and antibacterial drugs. For instance, the synthesis of 3-amino-4-cyano-N-phenylaminothiophene-2-carboxamide and its derivatives has been explored for their antibiotic and antibacterial activities against Gram-positive and Gram-negative bacteria (Ahmed, 2007).

Antineoplastic and Antimonoamineoxidase Properties

The exploration of new benzo[H]quinazoline derivatives, including N'-{[(2-cyano-3-ethyl-3-methyl-3, 4-dihydronaphthalen-1-yl)amino]carbonothioyl}benzamide, has contributed to understanding their antineoplastic and antimonoamineoxidase properties. These studies are crucial for developing treatments targeting cancer and neurological disorders (Markosyan et al., 2010).

Novel Routes to N-monosubstituted Thioamides

Innovative methods for synthesizing N-monosubstituted thioamides from carboxylic acid chlorides and primary amines offer new pathways for creating compounds with potential applications in various fields, including materials science and pharmacology (Debruin & Boros, 1990).

Spectroscopic Characterization and Crystal Structure

The synthesis and characterization of compounds such as N-{[(4-bromophenyl)amino]carbonothioyl}benzamide, including their crystal structure analysis, contribute to the understanding of molecular interactions and the development of materials with specific properties (Saeed et al., 2010).

Synthesis Under Microwave Irradiation

The use of microwave irradiation in synthesizing new tetrahydrobenzo[b]thiophene derivatives demonstrates an efficient method for producing compounds with potential applications in drug development and chemical synthesis (Abdalha et al., 2011).